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What is the chemical structure of MS39?
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Compound of Interest

Compound Name: MS39

Cat. No.: B1193139

MS39: A Technical Overview

It appears there has been a misunderstanding regarding the nature of "MS39." The term MS39
does not refer to a chemical compound. Instead, it is the model name for a piece of medical
diagnostic equipment used in ophthalmology. Specifically, the MS-39 is an anterior segment
Optical Coherence Tomographer (AS-OCT) combined with a Placido disc corneal topographer.

[11[2][3]

This guide will clarify what the MS-39 device is and its functions, as the requested information
concerning a chemical structure, quantitative data on chemical properties, experimental
protocols for synthesis, and signaling pathways are not applicable.

The MS-39: An Advanced Ophthalmic Diagnhostic
Tool

The MS-39 is a sophisticated instrument designed for the detailed analysis of the anterior
segment of the eye.[3] It integrates two key technologies:

» High-Resolution Spectral-Domain Optical Coherence Tomography (OCT): This technology
provides cross-sectional images of the cornea, anterior chamber, and crystalline lens with
high resolution.[1][2] It allows for precise measurements of various structures.

» Placido Disc Topography: This component maps the anterior surface of the cornea, providing
detailed information about its curvature.[1]
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By combining these technologies, the MS-39 offers a comprehensive evaluation of the eye's
anterior structures.[3]

Key Applications of the MS-39

The MS-39 is utilized by ophthalmologists for a variety of clinical and surgical planning
purposes:[3]

o Corneal Analysis: It provides detailed topographic and tomographic maps of the cornea,
including epithelial and stromal thickness maps.[3] This is crucial for diagnosing and
managing corneal diseases like keratoconus.[1]

o Cataract and Refractive Surgery Planning: The device's ability to measure corneal power,
anterior chamber depth, and crystalline lens position is vital for calculating the power of
intraocular lenses (IOLs) for cataract surgery and for planning refractive procedures like
LASIK.[2][3]

e Glaucoma Assessment: The MS-39 can perform gonioscopic measurements of the anterior
chamber angle, which is important in the diagnosis and management of glaucoma.[3]

o Contact Lens Fitting: The detailed corneal and scleral measurements are beneficial for fitting
specialized contact lenses, such as scleral and orthokeratology lenses.[3]

o Pupillography: The device can measure pupil dynamics under various lighting conditions.[3]

Inapplicability of Chemical Compound-Related
Information

Given that MS39 is a medical device, the core requirements of the original request concerning
a chemical compound cannot be fulfilled:

e Chemical Structure: As a machine, MS39 does not have a chemical formula or structure.

o Quantitative Data: Data related to MS39 would be in the form of its technical specifications
(e.g., imaging resolution, scan speed) rather than chemical properties (e.g., molecular
weight, melting point).

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.youtube.com/watch?v=q7HBG4j4FdM
https://www.youtube.com/watch?v=q7HBG4j4FdM
https://www.youtube.com/watch?v=q7HBG4j4FdM
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DV2eWvNYVa_M&q=EgSTtsn-GNjRisgGIjCPGLhiUMz_fmHn6edl-xHFJJ3bv1zxvYEjg1Yts0tr4je_jdK073UAFWyx3myRAv0yAnJSWgFD
https://www.youtube.com/watch?v=qVJZ667KbCA
https://www.youtube.com/watch?v=q7HBG4j4FdM
https://www.youtube.com/watch?v=q7HBG4j4FdM
https://www.youtube.com/watch?v=q7HBG4j4FdM
https://www.youtube.com/watch?v=q7HBG4j4FdM
https://www.benchchem.com/product/b1193139?utm_src=pdf-body
https://www.benchchem.com/product/b1193139?utm_src=pdf-body
https://www.benchchem.com/product/b1193139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Experimental Protocols: Manuals for the MS-39 would describe its operating procedures, not
chemical synthesis or biological assays.

» Signaling Pathways: The MS-39 is a tool for observing biological structures; it does not
participate in biological signaling pathways.

In summary, the MS-39 is an advanced diagnostic instrument in ophthalmology and not a
chemical substance. Therefore, a discussion of its "chemical structure" and related biochemical
data is not applicable. For researchers and clinicians in the field of ophthalmology, the MS-39
provides invaluable data for diagnostics and surgical planning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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